Cas no 399004-90-1 (1H-Benzimidazole-2-aceticacid, a-oxo-)

1H-Benzimidazole-2-acetic acid, α-oxo-, is a specialized heterocyclic compound featuring a benzimidazole core functionalized with an α-keto acetic acid moiety. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The α-keto group enhances its utility as a versatile intermediate for nucleophilic additions, condensations, and cyclization reactions. Its benzimidazole scaffold is known for contributing to biological activity, often explored in drug discovery for antimicrobial, antiviral, and anticancer applications. The compound’s high purity and well-defined structure ensure reproducibility in research and industrial processes. Suitable for controlled reactions, it is commonly employed in the synthesis of complex molecules requiring precise functionalization.

1H-Benzimidazole-2-aceticacid, a-oxo- structure

399004-90-1 structure

Product Name:1H-Benzimidazole-2-aceticacid, a-oxo-

CAS No:399004-90-1

MF:C₉H₆N₂O₃

MW:190.15554189682

CID:299926

PubChem ID:3508535

Update Time:2025-10-29

1H-Benzimidazole-2-aceticacid, a-oxo- Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-2-aceticacid, a-oxo-
- 1H-Benzimidazole-2-aceticacid,alpha-oxo-(9CI)
- 2-(1H-benzimidazol-2-yl)-2-oxoacetic acid
- 2-(1H-Benzo[d]imidazol-2-yl)-2-oxoacetic acid
- 399004-90-1
- SCHEMBL1472885
- AKOS002162382
- Inchi： 1S/C9H6N2O3/c12-7(9(13)14)8-10-5-3-1-2-4-6(5)11-8/h1-4H,(H,10,11)(H,13,14)
- InChI Key： UKQJEQZOFFQAQL-UHFFFAOYSA-N
- SMILES： O=C(C(=O)O)C1=NC2C=CC=CC=2N1

Computed Properties

Exact Mass: 190.03784206g/mol
Monoisotopic Mass: 190.03784206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 83Å²

1H-Benzimidazole-2-aceticacid, a-oxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-383869-1.0g	2-(1H-1,3-benzodiazol-2-yl)-2-oxoacetic acid	399004-90-1	1.0g	$1133.0	2023-03-02
Enamine	EN300-383869-2.5g	2-(1H-1,3-benzodiazol-2-yl)-2-oxoacetic acid	399004-90-1	2.5g	$2347.0	2023-03-02
Enamine	EN300-383869-5.0g	2-(1H-1,3-benzodiazol-2-yl)-2-oxoacetic acid	399004-90-1	5.0g	$2976.0	2023-03-02
Enamine	EN300-383869-10.0g	2-(1H-1,3-benzodiazol-2-yl)-2-oxoacetic acid	399004-90-1	10.0g	$3742.0	2023-03-02

1H-Benzimidazole-2-aceticacid, a-oxo- Related Literature

1. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
4. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

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Additional information on 1H-Benzimidazole-2-aceticacid, a-oxo-

Exploring the Properties and Applications of 1H-Benzimidazole-2-acetic acid, a-oxo- (CAS No. 399004-90-1)

1H-Benzimidazole-2-acetic acid, a-oxo- (CAS No. 399004-90-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzimidazole family, known for its diverse applications in drug development and material science. With its unique molecular structure, 1H-Benzimidazole-2-acetic acid, a-oxo- serves as a key intermediate in synthesizing bioactive molecules, making it a subject of interest for researchers and industry professionals alike.

The chemical properties of 1H-Benzimidazole-2-acetic acid, a-oxo- include a molecular weight of 190.17 g/mol and a purity level that often exceeds 98%, ensuring its suitability for high-precision applications. Its benzimidazole core provides excellent stability, while the acetic acid moiety enhances its reactivity in various synthetic pathways. Researchers frequently explore its potential in developing antimicrobial agents, anti-inflammatory drugs, and even anticancer therapies, aligning with current trends in personalized medicine and targeted drug delivery systems.

In recent years, the demand for 1H-Benzimidazole-2-acetic acid, a-oxo- has surged due to its role in green chemistry initiatives. As industries shift toward sustainable practices, this compound’s compatibility with eco-friendly synthesis methods has made it a preferred choice. Its applications extend to biodegradable polymers and catalysts, addressing global concerns about environmental pollution and resource conservation. This aligns with the growing interest in sustainable chemical solutions, a hot topic in both academic and industrial circles.

From a market perspective, 1H-Benzimidazole-2-acetic acid, a-oxo- is witnessing steady growth, driven by advancements in pharmaceutical R&D and material science. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of researchers working on next-generation therapeutics. Its versatility also makes it a valuable asset in high-throughput screening and combinatorial chemistry, further expanding its market potential.

For those seeking reliable sources of 1H-Benzimidazole-2-acetic acid, a-oxo-, it is crucial to partner with suppliers who adhere to stringent quality control measures. Reputable providers ensure batch-to-batch consistency, proper storage conditions, and comprehensive technical support. Additionally, researchers often inquire about its solubility, stability under various pH conditions, and compatibility with other reagents, highlighting the need for detailed product documentation.

In conclusion, 1H-Benzimidazole-2-acetic acid, a-oxo- (CAS No. 399004-90-1) stands out as a multifaceted compound with broad applications in modern science. Its relevance to drug discovery, sustainable chemistry, and advanced materials underscores its importance in addressing some of today’s most pressing challenges. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in the chemical and life sciences sectors.